3-Chloro-4-(1-phenyl-1H-tetrazol-5-ylsulfanyl)-phenylamine

• Molecular Formula: C13H10ClN5S
• Molecular Weight: 303.77 g/mol
• IUPAC Name: 3-chloro-4-(1-phenyltetrazol-5-yl)sulfanylaniline
• InChI: InChI=1S/C13H10ClN5S/c14-11-8-9(15)6-7-12(11)20-13-16-17-18-19(13)10-4-2-1-3-5-10/h1-8H,15H2
• InChI Key: QIDYBKWSOQQCTQ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)N2C(=NN=N2)SC3=C(C=C(C=C3)N)Cl

Description

3-Chloro-4-(1-phenyl-1H-tetrazol-5-ylsulfanyl)-phenylamine, also known as CPTS, is a chemical compound that has gained attention in the scientific community due to its potential use as a research tool. This compound has been found to have unique properties that make it useful in the study of biological systems and has been the subject of several studies in recent years.

Mechanism of Action

3-Chloro-4-(1-phenyl-1H-tetrazol-5-ylsulfanyl)-phenylamine has been found to be a potent and selective inhibitor of TRPA1. It binds to a specific site on the channel, causing a conformational change that prevents the channel from opening. This leads to a decrease in the flow of ions through the channel and a reduction in the sensation of pain.
Biochemical and Physiological Effects:
3-Chloro-4-(1-phenyl-1H-tetrazol-5-ylsulfanyl)-phenylamine has been shown to have a number of biochemical and physiological effects. It has been found to inhibit the activity of TRPA1 in a dose-dependent manner, with higher concentrations leading to greater inhibition. It has also been shown to be selective for TRPA1, with little or no effect on other TRP channels.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-Chloro-4-(1-phenyl-1H-tetrazol-5-ylsulfanyl)-phenylamine in lab experiments is its selectivity for TRPA1. This allows researchers to study the specific effects of inhibiting this channel without affecting other channels or processes. However, one limitation of 3-Chloro-4-(1-phenyl-1H-tetrazol-5-ylsulfanyl)-phenylamine is its relatively short half-life, which can make it difficult to use in some experiments.

Future Directions

There are several future directions for research on 3-Chloro-4-(1-phenyl-1H-tetrazol-5-ylsulfanyl)-phenylamine. One area of interest is the development of more potent and selective inhibitors of TRPA1, which could lead to the development of new treatments for pain and other diseases. Another area of interest is the study of the physiological effects of TRPA1 inhibition, particularly in the context of chronic pain and other diseases. Finally, there is interest in the development of new methods for synthesizing 3-Chloro-4-(1-phenyl-1H-tetrazol-5-ylsulfanyl)-phenylamine and related compounds, which could lead to improved efficiency and yield.

Synthesis Methods

The synthesis of 3-Chloro-4-(1-phenyl-1H-tetrazol-5-ylsulfanyl)-phenylamine involves the reaction of 4-amino-3-chlorobenzenesulfonamide with sodium azide and copper(I) iodide in the presence of triphenylphosphine. This reaction produces the tetrazole ring, which is a key structural feature of 3-Chloro-4-(1-phenyl-1H-tetrazol-5-ylsulfanyl)-phenylamine. The final product is obtained after purification through column chromatography.

Scientific Research Applications

3-Chloro-4-(1-phenyl-1H-tetrazol-5-ylsulfanyl)-phenylamine has been used in a variety of scientific research applications, including the study of ion channels, protein-protein interactions, and receptor function. It has been found to be particularly useful in the study of TRPA1, a member of the transient receptor potential (TRP) ion channel family. TRPA1 is involved in the sensation of pain and has been implicated in several diseases, including chronic pain and asthma.